4-Hydroxymethyl 1-(4-iodophenyl)imidazole

• Molecular Formula: C10H9IN2O
• Molecular Weight: 300.10 g/mol
• IUPAC Name: [1-(4-iodophenyl)imidazol-4-yl]methanol
• InChI: InChI=1S/C10H9IN2O/c11-8-1-3-10(4-2-8)13-5-9(6-14)12-7-13/h1-5,7,14H,6H2
• InChI Key: HLMVLNPMMFYFBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C=C(N=C2)CO)I

Description

4-Hydroxymethyl 1-(4-iodophenyl)imidazole is a useful research compound. Its molecular formula is C10H9IN2O and its molecular weight is 300.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 1,4-diiodobenzene 1-1 (4.00 g, 12.1 mmol), 4-(hydroxymethyl)imidazole II-1 (1.20 g, 12.2 mmol), 8-hydroxyquinoline (0.176 g, 1.21 mmol) and K2CO3 (1.69 g, 12.2 mmol) in DMSO (12 mL) was degassed before being charged with CuI (0.230 g, 1.21 mmol). The mixture in a sealed tube was heated at 130° C. overnight. Water and EtOAc were added. The mixture was filtered. The organic layer was separated, then applied to a silica gel column, which was eluted with 0-5% MeOH in CH2Cl2 to give 4-hydroxymethyl 1-(4-iodophenyl)imidazole I-1 (0.810 g). MS 301.2 (M+H).

Synthesis routes and methods II

Procedure details

A mixture of 1,4-diiodobenzene 9.1 (4.00 g, 12.1 mmol), 4-(hydroxymethyl)imidazole 9.2 (1.20 g, 12.2 mmol), 8-hydroxyquinoline (0.176 g, 1.21 mmol) and K2CO3 (1.69 g, 12.2 mmol) in DMSO (12 mL) was degassed before being charged with CuI (0.230 g, 1.21 mmol). The mixture in a sealed tube was heated at 130° C. overnight. Water and EtOAc were added. The mixture was filtered. The organic layer was separated, then applied to a silica gel column, which was eluted with 0-5% MeOH in CH2Cl2 to give (1-(4-iodophenyl)-1H-imidazol-4-yl)methanol 9.3 (0.810 g) and its isomer (1-(4-iodophenyl)-1H-imidazol-5-yl)methanol 9.4. MS 301.2 (M+H).